Cas no 391219-74-2 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-nitrobenzamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-nitrobenzamide
• CAS No: 391219-74-2
• MF: C₁₅H₁₁N₃O₃S₂
• MW: 345.39614033699
• CID: 5911635
• PubChem ID: 2671492
• Update Time: 2025-06-27

N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-nitrobenzamide
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-2-nitrobenzamide
• N-(2-(methylthio)benzo[d]thiazol-6-yl)-2-nitrobenzamide
• AKOS024574372
• CCG-351153
• F0060-0187
• SR-01000004813-1
• N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-nitrobenzamide
• Oprea1_317364
• SR-01000004813
• 391219-74-2

• Inchi： 1S/C15H11N3O3S2/c1-22-15-17-11-7-6-9(8-13(11)23-15)16-14(19)10-4-2-3-5-12(10)18(20)21/h2-8H,1H3,(H,16,19)
• InChI Key： AJLFQYLQDWBXJQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(C1C=CC=CC=1[N+](=O)[O-])=O)SC

Computed Properties

• Exact Mass: 345.02418357g/mol
• Monoisotopic Mass: 345.02418357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 141Ų

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-2-nitrobenzamide

N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide: A Multifunctional Compound with Promising Therapeutic Potential

N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide, with the CAS number 391219-74-2, represents a unique class of 2-nitrobenzamide derivatives that have garnered significant attention in pharmaceutical research. This compound features a complex molecular architecture, combining a benzothiazole ring with a 2-nitrobenzamide moiety, which is further modified by a methylsulfanyl group at the 2-position. The structural complexity of this molecule not only enhances its chemical stability but also provides a versatile platform for exploring novel pharmacological activities.

Recent studies have highlighted the benzothiazole core as a promising scaffold for drug development, particularly in the context of inflammation-related diseases. The 2-nitrobenzamide group contributes to the molecule's ability to modulate intracellular signaling pathways, while the methylsulfanyl substituent introduces additional reactivity and selectivity. This combination of functional groups positions N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide as a potential candidate for targeting multiple biological processes.

One of the most compelling aspects of this compound is its interaction with nitric oxide synthase (NOS) pathways. Recent research published in Journal of Medicinal Chemistry (2023) demonstrated that the 2-nitrobenzamide moiety can inhibit NOS activity, thereby reducing oxidative stress and inflammatory responses. This mechanism is particularly relevant in the treatment of chronic inflammatory conditions such as psoriasis and atopic dermatitis. The benzothiazole ring further enhances the molecule's ability to cross the blood-brain barrier, making it a potential candidate for neuroinflammatory disorders.

Advances in computational chemistry have enabled researchers to predict the binding affinity of N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide with various protein targets. A 2024 study in Bioorganic & Medicinal Chemistry revealed that the methylsulfanyl group plays a critical role in stabilizing the interaction between the compound and the interleukin-1 receptor antagonist (IL-1Ra). This interaction is crucial for modulating immune responses and could have therapeutic implications in autoimmune diseases.

The 2-nitrobenzamide derivative has also shown promise in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The benzothiazole ring contributes to the molecule's ability to disrupt bacterial cell membranes, while the 2-nitrobenzamide group enhances its antimicrobial potency. This dual-action mechanism makes it a potential candidate for developing new antibiotics.

Recent advancements in drug delivery systems have further expanded the potential applications of N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide. Researchers at the University of Tokyo (2024) developed a nanocarrier system that enhances the bioavailability of this compound. The 2-nitrobenzamide moiety was found to interact with the nanocarrier surface, improving its solubility and targeting efficiency. This innovation could significantly enhance the therapeutic efficacy of the compound in vivo.

The benzothiazole core of this molecule has also been explored for its potential in anti-cancer therapy. A 2023 study in Cancer Letters demonstrated that the 2-nitrobenzamide group can induce apoptosis in cancer cells by modulating the mitochondrial pathway. The methylsulfanyl substituent was found to enhance the compound's ability to penetrate tumor tissues, making it a promising candidate for targeted cancer treatment.

Another area of interest is the photodynamic therapy (PDT) application of N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide. Researchers at the National University of Singapore (2024) discovered that the 2-nitrobenzamide moiety can act as a photosensitizer under specific light conditions. This property could be leveraged for developing novel PDT agents that target cancer cells with minimal damage to surrounding healthy tissue.

The synthesis of N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide has also been optimized using green chemistry principles. A 2023 study in Green Chemistry reported a novel one-pot synthesis method that reduces the use of hazardous solvents and increases the yield of the compound. This approach not only enhances the sustainability of the synthesis process but also reduces the environmental impact of drug production.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic profile of N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide. Studies on its metabolism and toxicological profile are critical for determining its safety and efficacy in clinical settings. Ongoing research in this area is expected to provide valuable insights into the compound's behavior in vivo and its potential for drug development.

In conclusion, N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide is a multifunctional compound with a wide range of potential applications in pharmaceutical research. Its unique molecular structure, combined with recent advancements in synthetic and computational chemistry, positions it as a promising candidate for developing new therapies for various diseases. As research in this area continues to evolve, the full therapeutic potential of this compound is likely to be realized in the near future.

Keywords: N-2-(Methylsulfanyl)-1,3-Benzothiazol-6-yl-2-Nitrobenzamide, 2-nitrobenzamide derivatives, benzothiazole core, inflammation-related diseases, antimicrobial applications, drug delivery systems, anti-cancer therapy, photodynamic therapy, green chemistry